Cas no 20419-67-4 (3-bromo-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one)

• Product Name: 3-bromo-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one
• CAS No: 20419-67-4
• MF: C₅H₃BrN₄O
• MW: 215.007519006729
• MDL: MFCD31806036
• CID: 2195945
• PubChem ID: 135735528
• Update Time: 2025-05-20

3-bromo-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,4-dihydro-pyrazolo[4,3-d]pyrimidin-7-one
• 3-bromo-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
• 3-bromo-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one
• DB-366012
• 3-bromo-1H,6H,7H-pyrazolo(4,3-d)pyrimidin-7-one
• AKOS015836073
• 890-401-4
• 3-bromo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• IGKYPDHJIIUUDP-UHFFFAOYSA-N
• SY337834
• Allopurirol, 7-bromo-
• 3-Bromo-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 3-Bromo-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one #
• G41804
• 20419-67-4
• MFCD18910878
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 3-bromo-1,6-dihydro-
• EN300-3217458
• DTXSID10346406
• 3-bromo-2,6-dihydropyrazolo[4,3-d]pyrimidin-7-one

• MDL： MFCD31806036
• Inchi： 1S/C5H3BrN4O/c6-4-2-3(9-10-4)5(11)8-1-7-2/h1H,(H,9,10)(H,7,8,11)
• InChI Key： IGKYPDHJIIUUDP-UHFFFAOYSA-N
• SMILES： BrC1=C2C(C(NC=N2)=O)=NN1

Computed Properties

• Exact Mass: 213.94902Da
• Monoisotopic Mass: 213.94902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-bromo-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one

3-Bromo-1H,6H,7H-Pyrazolo[4,3-d]Pyrimidin-7-One: A Comprehensive Overview

3-Bromo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one, also known by its CAS registry number CAS No. 20419-67-4, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound features a pyrazolo[4,3-d]pyrimidine ring system with a bromine substituent at the 3-position and a ketone group at the 7-position. This unique combination of functional groups makes it a promising candidate for various chemical and biological studies.

The synthesis of 3-bromo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one involves a series of well-established organic reactions. Typically, the starting material is a suitable pyrimidine derivative, which undergoes bromination to introduce the bromine atom at the desired position. Subsequent steps may include cyclization reactions to form the pyrazolo ring system and oxidation or reduction processes to achieve the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most intriguing aspects of CAS No. 20419-67-4 is its potential as a bioactive molecule. Studies have shown that this compound exhibits significant activity against various enzymes and cellular pathways, making it a valuable tool in drug discovery. For instance, research has demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory and antioxidant properties have been explored in preclinical models, further highlighting its therapeutic potential.

The structural versatility of 3-bromo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one allows for further modification to enhance its bioavailability and efficacy. By introducing additional substituents or altering the existing functional groups, chemists can tailor the compound's properties to suit specific therapeutic needs. Recent studies have focused on developing analogs with improved pharmacokinetic profiles and reduced toxicity, paving the way for future clinical applications.

In terms of applications beyond pharmacology, this compound has also found use in materials science and catalysis. Its ability to act as a ligand in metal complexes has led to its exploration as a component in homogeneous catalysts for organic transformations. Furthermore, its unique electronic properties make it a candidate for use in optoelectronic materials and sensors.

The latest research on CAS No. 20419-67-4 has delved into its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling have provided insights into how this compound interacts with target proteins and influences cellular signaling pathways. These findings are crucial for designing more effective drugs with higher specificity and fewer side effects.

In conclusion, 3-bromo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS No. 20419-67-4) stands out as a versatile and bioactive heterocyclic compound with wide-ranging applications in chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in modern drug discovery and materials science.